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Compound of Interest

Compound Name:
3,4-Dichloro-4'-

ethylbenzophenone

Cat. No.: B1349919 Get Quote

An In-depth Technical Guide to 3,4-Dichloro-4'-
ethylbenzophenone
This technical guide provides a comprehensive overview of the chemical structure, properties,

and potential synthesis of 3,4-Dichloro-4'-ethylbenzophenone. The information is intended

for researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical Structure and Identification
3,4-Dichloro-4'-ethylbenzophenone is a substituted aromatic ketone. Its structure consists of

a benzophenone core with two chlorine atoms substituted on one phenyl ring at the 3 and 4

positions, and an ethyl group on the other phenyl ring at the 4' position.

Systematic Information:
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Identifier Value

IUPAC Name (3,4-Dichlorophenyl)(4-ethylphenyl)methanone

CAS Number 844885-28-5[1]

Molecular Formula C₁₅H₁₂Cl₂O[1]

Molecular Weight 279.16 g/mol [1]

Canonical SMILES
CCC1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Cl

)Cl

InChI Key Not available in searched literature.

Physicochemical Properties
Detailed experimental data for 3,4-Dichloro-4'-ethylbenzophenone is not readily available in

the public domain. The following table includes predicted data from chemical databases.

Property Value Source

Boiling Point 407.2 ± 45.0 °C Predicted[1]

Density 1.244 ± 0.06 g/cm³ Predicted[1]

Melting Point Not available -

Solubility Not available -

Experimental Protocols
As specific experimental procedures for the synthesis and analysis of 3,4-Dichloro-4'-
ethylbenzophenone are not published, the following sections provide detailed, generalized

protocols based on standard organic chemistry techniques for similar compounds.

Synthesis: Friedel-Crafts Acylation
A plausible and common method for the synthesis of substituted benzophenones is the Friedel-

Crafts acylation. This would involve the reaction of ethylbenzene with 3,4-dichlorobenzoyl

chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).
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Reaction Scheme:

Detailed Protocol:

Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas

to a trap) is assembled. The entire apparatus is maintained under an inert atmosphere (e.g.,

nitrogen or argon).

Reagent Preparation:

Anhydrous aluminum chloride (1.1 equivalents) is carefully weighed and transferred to the

reaction flask.

Anhydrous dichloromethane (or another suitable inert solvent like dichloroethane) is added

to the flask to suspend the AlCl₃.

Ethylbenzene (1.0 equivalent) is dissolved in anhydrous dichloromethane and added to

the reaction flask.

3,4-Dichlorobenzoyl chloride (1.0 equivalent) is dissolved in anhydrous dichloromethane

and placed in the dropping funnel.

Reaction Execution:

The reaction flask is cooled in an ice bath to 0-5 °C.

The solution of 3,4-dichlorobenzoyl chloride is added dropwise from the dropping funnel to

the stirred suspension in the reaction flask over a period of 30-60 minutes. The

temperature should be maintained below 10 °C during the addition.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 2-4 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Work-up and Purification:
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The reaction mixture is slowly and carefully poured into a beaker containing crushed ice

and concentrated hydrochloric acid to decompose the aluminum chloride complex.

The mixture is transferred to a separatory funnel, and the organic layer is separated. The

aqueous layer is extracted twice with dichloromethane.

The combined organic layers are washed successively with 1M HCl, water, saturated

sodium bicarbonate solution, and brine.

The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel using a mixture

of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable solvent

such as ethanol or methanol.

Characterization
The structure and purity of the synthesized 3,4-Dichloro-4'-ethylbenzophenone would be

confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the aromatic protons on both rings and the

ethyl group (a quartet and a triplet).

¹³C NMR would show the expected number of signals for the aromatic carbons, the

carbonyl carbon, and the ethyl group carbons.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=O)

stretching vibration would be expected in the region of 1650-1670 cm⁻¹.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns, including isotopic peaks due to the two chlorine atoms.

Melting Point Analysis: A sharp melting point range would indicate the purity of the

compound.
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Biological Activity and Toxicology (Inferred)
There is no specific biological activity or toxicological data available for 3,4-Dichloro-4'-
ethylbenzophenone in the searched literature. However, data from related

dichlorobenzophenones can provide some context for potential areas of investigation.

4,4'-Dichlorobenzophenone (DCBP): This compound is a known metabolite of the pesticide

DDT.[2] It has been reported to be harmful if swallowed.

2,5-Dichlorobenzophenone: This isomer is classified as causing skin and serious eye

irritation, and may cause respiratory irritation.[3][4][5]

General Considerations for Dichlorobenzophenones: Some dichlorobenzophenones are

listed as potential endocrine-disrupting compounds.[6]

It is crucial to note that these activities are for related compounds and may not be

representative of the biological profile of 3,4-Dichloro-4'-ethylbenzophenone. Any

assessment of its biological activity would require dedicated experimental studies.

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the proposed synthesis and purification of

3,4-Dichloro-4'-ethylbenzophenone.
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Synthesis Work-up Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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